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Compound of Interest

Compound Name: C.l. Acid Red 183

Cat. No.: B1219784

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for
conducting photodegradation experiments on the azo dye C.l. Acid Red 183. The
methodologies outlined below are synthesized from various studies and are intended to serve
as a guide for researchers investigating the degradation of this and similar organic pollutants.

Introduction

C.l. Acid Red 183 is a synthetic azo dye widely used in the textile industry.[1] Due to its
complex aromatic structure, it is resistant to conventional wastewater treatment methods,
posing a significant environmental concern. Advanced Oxidation Processes (AOPS),
particularly heterogeneous photocatalysis using semiconductor materials like titanium dioxide
(TiO2), have shown great promise in degrading such recalcitrant organic compounds into less
harmful substances.[2][3] This document details the experimental procedures for the
photocatalytic degradation of C.lI. Acid Red 183.

Data Presentation: Summary of Experimental
Parameters and Efficiency

The following table summarizes the key experimental parameters and degradation efficiencies
for the photodegradation of C.I. Acid Red 18 (a closely related dye often used in studies) and

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1219784?utm_src=pdf-interest
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-183.html
https://www.researchgate.net/publication/238734854_PHOTODEGRADATION_STUDIES_ON_CI_REACTIVE_RED_158
https://www.researchgate.net/publication/259653918_Degradation_of_azo_dye_CI_Acid_Red_18_in_aqueous_solution_by_ozone-electrolysis_process_Journal_of_Industrial_and_Engineering_Chemistry_202_689-694
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

other similar acid dyes, providing a comparative overview of different experimental conditions.

C.l. Acid Red C.l. Acid Blue C.l. Acid Red

Parameter Reference
18 113 88
Photocatalyst TiO2/Zeolite Zn0O-Ag TiO2 [41.[5]
Catalyst Dosage 0.88 g/L 0.15 g/L 1.0-2.0¢g/L ,
Initial Dye Conc. Not Specified 40 mg/L 20 - 53 mg/L
pH 6.5 8.0 3.0
Irradiation N
Not Specified UV Lamp uv-C
Source
Reaction Time 125 min 90 min Not Specified
Degradation
o 96.3% ~50% >90%
Efficiency
o Pseudo-first- )
Kinetic Model Second-order First-order
order

Experimental Protocols

Protocol 1: Photocatalytic Degradation of C.I. Acid Red
183 using TiOz2/Zeolite Nanhocomposite

This protocol is based on the methodology for the degradation of C.I. Acid Red 18.

1. Materials and Reagents:

C.l. Acid Red 183 (Molecular Formula: C16H11CIN4Naz20sS2-xCr)

Titanium Dioxide (TiOz2) nanoparticles

Y-type Zeolite

Distilled water
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Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment
. Preparation of TiOz/Zeolite Photocatalyst:

Suspend 5 g of Y-type zeolite in 100 mL of distilled water and stir for 1 hour.

Add 5 g of TiO2 nanopatrticles to the zeolite suspension.

Continue stirring for an additional 2 hours.

Separate the resulting precipitate by centrifugation.

Wash the precipitate with distilled water.

Dry the catalyst at 80°C for 10 hours.

Calcine the dried powder at 600°C for 2 hours in a muffle furnace.

Store the prepared photocatalyst in a desiccator.
. Experimental Procedure:

Prepare a stock solution of C.I. Acid Red 183 in distilled water.

In a batch reactor, add the desired concentration of the photocatalyst (e.g., 0.88 g/L) to the
dye solution.

Adjust the pH of the solution to the optimal value (e.g., pH 6.5) using dilute HCI or NaOH.

Stir the suspension in the dark for a specific period (e.g., 30 minutes) to establish adsorption-
desorption equilibrium.

Irradiate the suspension with a suitable light source (e.g., UV lamp).

Collect aliquots of the suspension at regular time intervals (e.g., every 15 minutes for up to
125 minutes).

Centrifuge or filter the aliquots to remove the photocatalyst particles.
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e Analyze the concentration of the remaining dye in the supernatant using a UV-Vis
spectrophotometer at the maximum absorbance wavelength of the dye (around 505 nm for
similar red dyes).

4. Data Analysis:

e Calculate the degradation efficiency (%) using the following formula: Degradation Efficiency
(%) = [(Co - Ct) / Co] x 100 Where Co is the initial dye concentration and C: is the dye
concentration at time t.

Visualizations
Experimental Workflow for Photodegradation
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Caption: Workflow for a typical photodegradation experiment.
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Generalized Mechanism of Photocatalytic Degradation
of Azo Dyes
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Caption: Photocatalytic degradation mechanism of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219784#photodegradation-experiments-with-c-i-
acid-red-183]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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